Cas no 1261978-59-9 (5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261978-59-9
• MF: C₁₄H₁₀F₄O₃
• MW: 302.221018314362
• MDL: MFCD18316312
• CID: 2767242
• PubChem ID: 53222035
• Update Time: 2025-10-28

5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316312
• 1261978-59-9
• DTXSID90686615
• 2'-Fluoro-3'-methoxy-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• 5-(2-FLUORO-3-METHOXYPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol, 95%
• 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316312
• Inchi： 1S/C14H10F4O3/c1-20-12-4-2-3-11(13(12)15)8-5-9(19)7-10(6-8)21-14(16,17)18/h2-7,19H,1H3
• InChI Key： APBWMYJGLFROTD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=C(C=1)OC(F)(F)F)O)OC

Computed Properties

• Exact Mass: 302.057
• Monoisotopic Mass: 302.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol

Comprehensive Overview of 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261978-59-9)

In the realm of specialized chemical compounds, 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261978-59-9) stands out as a molecule of significant interest. This compound, characterized by its unique structural features, has garnered attention in various research and industrial applications. The presence of both fluoro and trifluoromethoxy groups in its structure contributes to its distinct chemical properties, making it a subject of study in fields such as medicinal chemistry, material science, and agrochemical development.

The compound's systematic name, 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol, reflects its intricate molecular architecture. Researchers often explore its potential as a building block in the synthesis of more complex molecules, particularly those requiring fluorinated or methoxy-substituted aromatic systems. Its CAS No. 1261978-59-9 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial catalogs.

Recent trends in chemical research highlight a growing demand for fluorinated compounds, driven by their enhanced stability, bioavailability, and lipophilicity. 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol aligns with this trend, as its trifluoromethoxy group is known to improve metabolic stability in bioactive molecules. This has led to increased interest in its applications within pharmaceutical development, where such properties are highly valued.

From an industrial perspective, the compound's synthesis and purification processes are topics of ongoing optimization. Advances in green chemistry have prompted researchers to explore more sustainable routes for producing fluorinated phenols, including 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol. These efforts aim to reduce environmental impact while maintaining high yields and purity, addressing a key concern in modern chemical manufacturing.

The compound's potential extends to material science, where its aromatic and fluorinated characteristics may contribute to the development of advanced polymers or liquid crystals. Its ability to influence electronic properties and intermolecular interactions makes it a candidate for specialized applications in electronics and optoelectronics. Researchers are particularly interested in how the fluoro and methoxy substituents affect these material properties.

Analytical characterization of 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for research and commercial applications. The presence of both fluorine and methoxy groups creates distinctive spectral signatures that aid in its identification and quality control.

In the context of regulatory compliance, 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol is subject to standard chemical safety protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be observed when working with this or any chemical substance. Material Safety Data Sheets (MSDS) provide essential guidance for its safe storage and handling.

The commercial availability of 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol (CAS No. 1261978-59-9) varies depending on supplier inventories. Researchers seeking this compound should verify its current market status and potential lead times. Some suppliers may offer custom synthesis services for this fluorinated phenol derivative, particularly for research-scale quantities.

Future research directions for this compound may explore its potential as a precursor in the synthesis of novel bioactive molecules or functional materials. The combination of fluorine and methoxy substituents on the aromatic ring presents interesting possibilities for structure-activity relationship studies in medicinal chemistry or for tuning material properties in advanced applications.

For those working with 5-(2-Fluoro-3-methoxyphenyl)-3-trifluoromethoxyphenol, staying informed about the latest synthetic methodologies and application studies is crucial. Scientific databases and patent literature regularly feature new developments related to this and similar fluorinated aromatic compounds, reflecting the dynamic nature of research in this area.